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Compound of Interest

Compound Name: PF 1022A

Cat. No.: B1679688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
PF-1022A is a potent cyclooctadepsipeptide anthelmintic agent with broad-spectrum activity.[1]

It functions as a channel-forming ionophore and interacts with GABA receptors, making it a

valuable tool in parasitology and neurobiology research.[1][2] Proper preparation of stock

solutions is critical for obtaining accurate and reproducible experimental results. This document

provides detailed protocols for the preparation, storage, and handling of PF-1022A stock

solutions.

Data Presentation: Solubility and Recommended
Storage
Quantitative data regarding the solubility and stability of PF-1022A are summarized below.

Adherence to these guidelines is crucial for maintaining the integrity and activity of the

compound.
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Parameter Value Source

Molecular Weight 949.18 g/mol [1]

Appearance White to off-white solid [1]

Solubility in DMSO ≥ 100 mg/mL (105.35 mM) [1]

~43 mg/mL (45.3 mM) [3][4]

~40 mg/mL [5]

Solubility in Ethanol ≥ 98.6 mg/mL [6]

Solubility in Water Insoluble [6]

Storage of Solid -20°C for up to 3 years [1][3]

4°C for up to 2 years [3]

Storage of Stock Solution -80°C for up to 2 years [1]

-20°C for up to 1 year [1]

Note: The solubility of PF-1022A in DMSO can be significantly impacted by the presence of

water. It is highly recommended to use newly opened, anhydrous DMSO for the preparation of

stock solutions.[1] Sonication may be required to achieve complete dissolution.[1][4]

Experimental Protocol: Preparation of a 10 mM PF-
1022A Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PF-1022A in dimethyl

sulfoxide (DMSO).

Materials:

PF-1022A powder (CAS 133413-70-4)

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibration: Allow the vial of PF-1022A powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of PF-1022A powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 9.49 mg of PF-1022A (Molecular Weight = 949.18 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the

PF-1022A powder. To continue the example, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (Recommended): If the compound does not fully dissolve, place the tube in a

sonicator bath for 5-10 minutes, or until the solution is clear.[1][4]

Aliquotting: Once the PF-1022A is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. This will prevent repeated

freeze-thaw cycles which can degrade the compound.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[1]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of a PF-1022A stock solution.
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Caption: Workflow for PF-1022A Stock Solution Preparation.
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PF-1022A Signaling Pathway and Mechanism of
Action
PF-1022A exerts its anthelmintic effects through multiple mechanisms. It acts as a channel-

forming ionophore, disrupting ion homeostasis across parasite cell membranes. Additionally, it

targets specific neuronal receptors.

PF-1022A Mechanism of Action
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Caption: Simplified Signaling Pathway of PF-1022A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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